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Compound of Interest

Compound Name: Kasugamycin hydrochloride

Cat. No.: B101748 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physico-chemical

properties of kasugamycin hydrochloride, an aminoglycoside antibiotic with significant

applications in agriculture and research. The information presented herein is intended to

support research, development, and quality control activities involving this compound.

Quantitative Physico-chemical Data
The following tables summarize the key quantitative properties of kasugamycin
hydrochloride, compiled from various technical sources.

Table 1: General and Physical Properties
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Property Value Reference(s)

Molecular Formula C₁₄H₂₅N₃O₉ · HCl [1][2]

Molecular Weight

415.82 g/mol (hydrochloride)

[1][2]; 433.8 g/mol

(hydrochloride hydrate)[3]

Appearance
White to off-white crystalline

powder/solid[1][4]

Melting Point

202-230 °C (with

decomposition)[3]; 236-239

°C[1]

Density 0.43 g/mL (at 24.5 °C)[3]

Vapor Pressure ≤ 1.3 x 10⁻² mPa (at 25 °C)[3]

Table 2: Solubility and Partitioning Characteristics
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Property Value Conditions Reference(s)

Water Solubility Freely soluble[1] Aqueous solution [1]

20.7 g/100 mL pH 5 [3]

22.8 g/100 mL pH 7 [3]

43.8 g/100 mL pH 9 [3]

125 g/L 25 °C [5]

≥41.6 mg/mL
H₂O with gentle

warming
[6]

5 mg/mL PBS (pH 7.2) [2]

Solvent Solubility
Methanol: 0.744 g/100

mL
[3]

DMSO: < 4.16 mg/mL [7]

Hexane, Acetonitrile,

Methylene Chloride: ≤

1 x 10⁻⁵ g/100 mL

[3]

Log Kow (Octanol-

Water Partition

Coefficient)

≤ 1.96 at 23 °C and pH 5 [3]

Table 3: Acidity, pH, and Stability

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://toku-e.com/kasugamycin-hydrochloride/
https://toku-e.com/kasugamycin-hydrochloride/
https://pubchem.ncbi.nlm.nih.gov/compound/Kasugamycin
https://pubchem.ncbi.nlm.nih.gov/compound/Kasugamycin
https://pubchem.ncbi.nlm.nih.gov/compound/Kasugamycin
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5297221.htm
https://www.raybiotech.com/kasugamycin-hydrochloride-331-30076
https://www.caymanchem.com/product/15322
https://pubchem.ncbi.nlm.nih.gov/compound/Kasugamycin
https://www.apexbt.com/kasugamycin-hydrochloride.html
https://pubchem.ncbi.nlm.nih.gov/compound/Kasugamycin
https://pubchem.ncbi.nlm.nih.gov/compound/Kasugamycin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Conditions Reference(s)

pKa
pKa₁ = 3.23

(carboxylic acid)[3][5]
[3][5]

pKa₂ = 7.73 (cyclic

primary amine)[3][5]
[3][5]

pKa₃ = 11.0

(secondary amine)[3]

[5]

[3][5]

pH 4.35
1% wt/vol solution at

24.5 °C
[3]

Stability

Stable as

hydrochloride hydrate;

no deterioration after

10 days at 50 °C[3].

Solid state [3]

Tolerates weak acids;

decomposes slowly at

pH 7 and faster in

alkaline solutions at

ambient

temperature[3].

In solution [3]

Stable for at least 4

years when stored at

-20°C[2].

Long-term storage [2]

Hygroscopicity

Exhibits hygroscopic

properties, requiring

storage under dry

conditions[4].

[4]

Experimental Protocols
Detailed methodologies are crucial for the accurate and reproducible determination of physico-

chemical properties. Below are outlines of standard experimental protocols relevant to
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kasugamycin hydrochloride.

Melting Point Determination (Capillary Method)
The capillary method is a widely used technique for determining the melting point of a

crystalline solid.[8][9][10]

Principle: A small, powdered sample of the substance is heated at a controlled rate. The

temperature range from the point at which the substance begins to liquefy to the point at which

it is completely liquid is recorded as the melting range.[9][11] Pure substances typically exhibit

a sharp melting point, while impurities can cause a depression and broadening of the melting

range.[8][9][11]

Methodology:

Sample Preparation: The kasugamycin hydrochloride sample must be thoroughly dried

and finely powdered.[9][10]

Capillary Tube Loading: A small amount of the powdered sample is packed into a thin-walled

capillary tube, sealed at one end, to a height of 2-3 mm.[9][11]

Apparatus Setup: The packed capillary tube is placed in a melting point apparatus, which

consists of a heating block and a calibrated thermometer or digital temperature sensor.[10]

[11]

Heating and Observation: The sample is heated rapidly to a temperature approximately 10-

15°C below the expected melting point. The heating rate is then reduced to 1-2°C per minute

to allow for accurate observation.[11][12]

Data Recording: Two temperatures are recorded: T1, the temperature at which the first drop

of liquid appears, and T2, the temperature at which the entire sample becomes a clear liquid.

The melting range is reported as T1-T2.[9][11]

pKa Determination (Potentiometric Titration)
Potentiometric titration is a highly accurate and common method for determining the acid

dissociation constants (pKa) of ionizable substances like kasugamycin hydrochloride.[13][14]
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Principle: The method involves the gradual addition of a titrant (an acid or a base) to a solution

of the sample while monitoring the pH using a calibrated pH electrode.[13][15] A plot of pH

versus the volume of titrant added produces a titration curve. The inflection point(s) of this

curve correspond to the pKa value(s) of the ionizable functional groups in the molecule.[13][14]

[16]

Methodology:

Instrument Calibration: The pH meter and electrode are calibrated using standard buffers

(e.g., pH 4, 7, and 10) to ensure accurate measurements.[13]

Sample Preparation: A precise amount of kasugamycin hydrochloride is dissolved in

purified water or a suitable co-solvent (if solubility is an issue) to a known concentration (e.g.,

1 mM).[13][15] The ionic strength of the solution is typically kept constant using an inert salt

like KCl.[13]

Titration: The sample solution is made acidic (e.g., to pH 2) with a standard acid like HCl.[13]

It is then titrated with a standardized basic solution (e.g., 0.1 M NaOH), added in small,

precise increments.[13][15]

Data Acquisition: The pH of the solution is recorded after each addition of titrant, allowing the

system to equilibrate.[13]

Data Analysis: The collected data (pH vs. titrant volume) is plotted. The pKa values are

determined from the inflection points of the resulting sigmoid curve.[14][16] For

kasugamycin, which has multiple pKa values, several inflection points will be observed.

Stability Testing Protocol
Stability studies are essential to determine the shelf-life and appropriate storage conditions for

an active pharmaceutical ingredient (API).[17][18]

Principle: The principle is to subject the API to various environmental conditions (e.g.,

temperature, humidity, light) over a defined period and monitor for any degradation or changes

in its critical quality attributes.[18][19][20] For antibiotics, this often includes assessing the

retention of potency.[17]
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Methodology:

Reference Standard: A stable reference standard, typically stored at a very low temperature

(e.g., -70°C) where degradation is assumed to be negligible, is used for comparison.[19][20]

Sample Storage: Aliquots of the kasugamycin hydrochloride solution or solid material are

stored under various defined conditions. For example, long-term stability might be tested at

2-8°C and -20°C, while accelerated stability could be tested at 40°C.[19][20]

Time Points: Samples are withdrawn from each storage condition at predetermined time

intervals (e.g., 0, 1, 3, 6, 12 months).[19]

Analysis: At each time point, the samples are analyzed using a validated, stability-indicating

analytical method, such as High-Performance Liquid Chromatography (HPLC).[21][22] The

concentration and purity of kasugamycin are compared against the reference standard.

Evaluation: The stability is evaluated based on the percentage of the initial concentration

remaining. A common threshold for stability is the retention of at least 90% of the original

potency.[20]

Mechanism of Action and Visualization
Kasugamycin functions as an antibiotic by inhibiting protein synthesis in susceptible bacteria

and fungi.[1][5][23] Its primary target is the ribosome.

The mechanism involves kasugamycin binding to the 30S ribosomal subunit.[3][23][24] This

binding action interferes with the crucial translation initiation step.[5][23] Specifically, it blocks

the binding of initiator aminoacyl-tRNA to the mRNA-30S ribosomal complex, thereby

preventing the formation of the initiation complex required to start protein synthesis.[3][5][23]

This targeted inhibition ultimately halts the production of essential proteins, leading to a

bacteriostatic or fungistatic effect.[25][26]

Visualizations
The following diagrams illustrate the mechanism of action and a typical experimental workflow.
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Mechanism of Action of Kasugamycin
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Caption: Kasugamycin inhibits protein synthesis by binding to the 30S ribosomal subunit.
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Workflow for pKa Determination by Potentiometric Titration
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Caption: Experimental workflow for determining pKa values via potentiometric titration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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